Cas no 1242252-68-1 (4-Fluoro-2-(trifluoromethoxy)benzyl alcohol)

• Product Name: 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol
• CAS No: 1242252-68-1
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 3161249
• PubChem ID: 66523583
• Update Time: 2025-07-21

4-Fluoro-2-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol
• 4-Fluoro-2-(trifluoroMethoxy)benzyl alcohol, 97%
• (4-Fluoro-2-(trifluoromethoxy)phenyl)methanol
• [4-fluoro-2-(trifluoromethoxy)phenyl]methanol
• CS-0334797
• 1242252-68-1
• AKOS015957188

• MDL： MFCD19687174
• Inchi： 1S/C8H6F4O2/c9-6-2-1-5(4-13)7(3-6)14-8(10,11)12/h1-3,13H,4H2
• InChI Key： QTZPHLXETXULFE-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(F)C=C1OC(F)(F)F

Computed Properties

• Exact Mass: 210.03039208Da
• Monoisotopic Mass: 210.03039208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol

Chemical Profile of 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol (CAS No: 1242252-68-1)

4-Fluoro-2-(trifluoromethoxy)benzyl alcohol, identified by its Chemical Abstracts Service number CAS No: 1242252-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a benzyl alcohol moiety substituted with a fluoro group at the 4-position and a trifluoromethoxy group at the 2-position, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The presence of both fluorine and oxygen-containing functional groups in the molecule imparts distinct physicochemical characteristics, including enhanced lipophilicity and metabolic stability, which are highly desirable in drug design. These attributes have positioned 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol as a key building block in the development of novel therapeutic agents targeting a range of diseases.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their ability to modulate enzyme activity, improve drug bioavailability, and extend half-life. The specific substitution pattern of 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol makes it particularly interesting for researchers investigating central nervous system (CNS) disorders, oncology, and anti-inflammatory therapies. The electron-withdrawing nature of the trifluoromethoxy group, combined with the electron-donating effect of the hydroxyl group, creates a delicate balance that can influence molecular interactions with biological targets.

One of the most compelling aspects of 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol is its versatility in synthetic chemistry. The benzyl alcohol moiety serves as an excellent handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic scaffolds. Additionally, the hydroxyl group can be readily modified through esterification or etherification to introduce additional functionalities tailored to specific pharmacological requirements.

Recent studies have highlighted the potential of fluorinated benzyl alcohols as intermediates in the synthesis of protease inhibitors. For instance, modifications to the 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol core have been explored in the development of agents targeting matrix metalloproteinases (MMPs), which play a crucial role in cancer progression and inflammation. The fluorine atoms enhance binding affinity by increasing metabolic resistance and improving receptor interactions, making such compounds promising candidates for clinical trials.

The impact of fluorine substitution on pharmacokinetic properties has also been extensively studied. In vitro and in vivo experiments have demonstrated that incorporating fluorine into aromatic rings can lead to increased oral bioavailability by reducing metabolic clearance. This phenomenon is particularly relevant for 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol, where both fluoro and trifluoromethoxy groups contribute to its stability against enzymatic degradation.

Moreover, the compound's ability to act as a chiral building block has been exploited in the synthesis of enantiomerically pure drugs. Fluorinated aromatic alcohols often exhibit high enantiomer selectivity during resolution processes, allowing for the production of single-enantiomer pharmaceuticals with improved efficacy and reduced side effects. This aspect is especially pertinent in modern drug development, where enantiopurity is a critical factor in regulatory approval.

The synthetic pathways involving 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol have been optimized for scalability and cost-effectiveness, ensuring its accessibility for industrial applications. Advances in catalytic methods have enabled more efficient transformations, reducing waste and energy consumption while maintaining high yields. Such innovations align with global trends toward sustainable chemistry practices.

In conclusion, 4-Fluoro-2-(trifluoromethoxy)benzyl alcohol (CAS No: 1242252-68-1) represents a cornerstone compound in contemporary medicinal chemistry. Its unique structural features offer unparalleled opportunities for designing next-generation therapeutics with enhanced pharmacological profiles. As research continues to uncover new applications for this versatile intermediate, its significance in addressing complex diseases will only grow.